Cas no 2198242-27-0 ((R)-3-Methyl-pyrrolidine-1,3-dicarboxylic acid 1-tert-butyl ester)

• Product Name: (R)-3-Methyl-pyrrolidine-1,3-dicarboxylic acid 1-tert-butyl ester
• CAS No: 2198242-27-0
• MF: C₁₁H₁₉NO₄
• MW: 229.27
• MDL: MFCD34187130
• CID: 5088652
• Update Time: 2026-03-02

(R)-3-Methyl-pyrrolidine-1,3-dicarboxylic acid 1-tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (R)-3-Methyl-pyrrolidine-1,3-dicarboxylic acid 1-tert-butyl ester

• MDL： MFCD34187130
• Inchi： 1S/C11H19NO4/c1-10(2,3)16-9(15)12-6-5-11(4,7-12)8(13)14/h5-7H2,1-4H3,(H,13,14)/t11-/m1/s1
• InChI Key： DTLBJDMWGRKALK-LLVKDONJSA-N
• SMILES： [C@]1(C)(C(=O)O)CCN(C(=O)OC(C)(C)C)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on (R)-3-Methyl-pyrrolidine-1,3-dicarboxylic acid 1-tert-butyl ester

(R)-3-Methyl-pyrrolidine-1,3-dicarboxylic acid 1-tert-butyl ester: A Comprehensive Overview

The compound with CAS No 2198242-27-0, known as (R)-3-Methyl-pyrrolidine-1,3-dicarboxylic acid 1-tert-butyl ester, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidine derivatives, which have garnered considerable attention due to their versatile applications in drug design and material science.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Its unique structure, featuring a pyrrolidine ring with a methyl group at position 3 and a tert-butyl ester at position 1, provides it with distinctive chemical properties. The stereochemistry at the chiral center (R configuration) further enhances its biological activity, making it a promising candidate for various pharmacological applications.

One of the most notable aspects of this compound is its role in drug delivery systems. Researchers have explored its ability to act as a prodrug carrier, where the tert-butyl ester group can be cleaved under specific physiological conditions to release the active dicarboxylic acid form. This property has been leveraged in targeted drug delivery systems, ensuring enhanced bioavailability and reduced systemic toxicity.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its rigid structure and ability to form stable complexes make it an ideal candidate for use in polymer synthesis and as a building block for advanced materials. Recent advancements in green chemistry have further underscored its potential as an eco-friendly alternative to traditional synthetic methods.

The synthesis of (R)-3-Methyl-pyrrolidine-1,3-dicarboxylic acid 1-tert-butyl ester involves a multi-step process that combines both organic and stereochemical considerations. The use of asymmetric catalysis has been pivotal in achieving high enantiomeric excess during the synthesis, ensuring the R configuration is maintained throughout the process.

Moreover, computational studies have provided deeper insights into the electronic and steric properties of this compound. Quantum mechanical calculations have revealed its reactivity patterns, which are crucial for predicting its behavior in various chemical reactions. These findings have been instrumental in optimizing synthetic pathways and improving yield rates.

Looking ahead, the integration of artificial intelligence (AI) into chemical research promises to further enhance our understanding of this compound's properties and applications. Machine learning algorithms are being employed to predict its interactions with biological systems, paving the way for personalized medicine approaches.

In conclusion, (R)-3-Methyl-pyrrolidine-1,3-dicarboxylic acid 1-tert-butyl ester stands as a testament to the ongoing advancements in organic chemistry and drug discovery. Its unique structure, coupled with cutting-edge research methodologies, positions it as a key player in future scientific endeavors across multiple disciplines.